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fosfocytocin fosfocytocin
Brand Name: Vulcanchem
CAS No.: 126986-25-2
VCID: VC0144671
InChI: InChI=1S/C12H20N4O13P2/c13-8-1-2-16(12(20)14-8)11-10(19)9(18)7(28-11)5-27-31(24,25)29-30(22,23)26-4-3-15(21)6-17/h1-2,6-7,9-11,18-19,21H,3-5H2,(H,22,23)(H,24,25)(H2,13,14,20)/t7-,9-,10-,11-/m1/s1
SMILES: C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCCN(C=O)O)O)O
Molecular Formula: C12H20N4O13P2
Molecular Weight: 490.25 g/mol

fosfocytocin

CAS No.: 126986-25-2

Main Products

VCID: VC0144671

Molecular Formula: C12H20N4O13P2

Molecular Weight: 490.25 g/mol

fosfocytocin - 126986-25-2

CAS No. 126986-25-2
Product Name fosfocytocin
Molecular Formula C12H20N4O13P2
Molecular Weight 490.25 g/mol
IUPAC Name [[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 2-[formyl(hydroxy)amino]ethyl hydrogen phosphate
Standard InChI InChI=1S/C12H20N4O13P2/c13-8-1-2-16(12(20)14-8)11-10(19)9(18)7(28-11)5-27-31(24,25)29-30(22,23)26-4-3-15(21)6-17/h1-2,6-7,9-11,18-19,21H,3-5H2,(H,22,23)(H,24,25)(H2,13,14,20)/t7-,9-,10-,11-/m1/s1
Standard InChIKey BWGMNVJUNKPELE-QCNRFFRDSA-N
Isomeric SMILES C1=CN(C(=O)N=C1N)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OCCN(C=O)O)O)O
SMILES C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCCN(C=O)O)O)O
Canonical SMILES C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCCN(C=O)O)O)O
Synonyms fosfocytocin
TAN 1022
TAN-1022
PubChem Compound 195506
Last Modified Nov 11 2021
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